Cas no 74398-46-2 (1-Propanol,3-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]-)

• Product Name: 1-Propanol,3-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]-
• CAS No: 74398-46-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 556429
• PubChem ID: 522541
• Update Time: 2025-04-19

1-Propanol,3-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]-
• 3-(2,3-dihydro-1,4-benzodioxin-3-ylmethylamino)propan-1-ol
• 3-[(2,3-DIHYDRO-BENZO[1,4]DIOXIN-2-YLMETHYL)-AMINO]-PROPAN-1-OL
• 1,4-Benzodioxin, 1-propanolderiv.
• 1-Propanol,3-[(1,4-benzodioxan-2-ylmethyl)amino]- (7CI)
• 1-Propanol,3-[[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]- (9CI)
• Propanol,3-[(1,4-benzodioxan-2-ylmethyl)amino]- (6CI)
• DTXSID20334990
• AG-G-95638
• SCHEMBL7277047
• Propanol, 3-[[(1,4-benzodioxan-2-yl)methyl]amino]-
• 74398-46-2

• Inchi： 1S/C12H17NO3/c14-7-3-6-13-8-10-9-15-11-4-1-2-5-12(11)16-10/h1-2,4-5,10,13-14H,3,6-9H2
• InChI Key： HCSGAGXOCHYBLF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CNCCCO

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72